Cas no 39516-03-5 ((R)-(-)-4-Phenyl-2-butanol)

• Product Name: (R)-(-)-4-Phenyl-2-butanol
• CAS No: 39516-03-5
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD03093081
• CID: 89363
• PubChem ID: 24879723
• Update Time: 2025-04-18

(R)-(-)-4-Phenyl-2-butanol Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-4-Phenyl-2-butanol
• (R)-(?)-4-Phenyl-2-butanol
• UNII-3R10Q45I3F
• Benzenepropanol, alpha-methyl-, (alphaR)-
• (R)-4-phenyl-butan-2-ol
• (R)-alpha-Methylbenzenepropanol
• 39516-03-5
• D97163
• (R)-1-Methyl-3-phenylpropanol
• Q27257921
• (-)-4-Phenyl-2-butanol
• BENZENEPROPANOL, .ALPHA.-METHYL-, (.ALPHA.R)-
• MFCD03093081
• 4-Phenyl-2-butanol, (2R)-
• DTXSID301032067
• (.ALPHA.R)-.ALPHA.-METHYLBENZENEPROPANOL
• EN300-298248
• (R)-4-Phenyl-2-butanol
• GDWRKZLROIFUML-SECBINFHSA-N
• (alphar)-alpha-Methylbenzenepropanol
• (2R)-4-phenyl-2-butanol
• (2R)-4-phenylbutan-2-ol
• (R)-.ALPHA.-METHYLBENZENEPROPANOL
• SCHEMBL2942767
• CS-0179418
• (R)-(-)-4-Phenyl-2-butanol, 98%, optical purity ee: 99% (GLC)
• AKOS025295288
• Benzenepropanol, alpha-methyl-, (R)-
• 4-Phenyl-2-butanol, (R)-
• (R)-1-Methyl-3-phenyl-1-propanol
• BENZENEPROPANOL, .ALPHA.-METHYL-, (R)-
• BS-53185
• (R)-4-Phenylbutan-2-ol
• 3R10Q45I3F

• MDL： MFCD03093081
• Inchi： 1S/C10H14O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3/t9-/m1/s1
• InChI Key： GDWRKZLROIFUML-SECBINFHSA-N
• SMILES： O[C@H](C)CCC1C=CC=CC=1
• BRN： 5248382

Computed Properties

• Exact Mass: 150.10400
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.976 g/mL at 25 °C(lit.)
• Boiling Point: 206-207 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5150(lit.)
• PSA: 20.23000
• LogP: 2.00000
• Solubility: Not determined
• Optical Activity: [α]20/D −17.0°, c = 1% in chloroform

(R)-(-)-4-Phenyl-2-butanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives